Cas no 2580215-38-7 (4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid)

• Product Name: 4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid
• CAS No: 2580215-38-7
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5660945
• PubChem ID: 165888637
• Update Time: 2025-05-23

4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27727986
• 2580215-38-7
• 4-({[(benzyloxy)carbonyl]amino}methyl)-2,5-dimethylbenzoic acid
• 4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid

• Inchi： 1S/C18H19NO4/c1-12-9-16(17(20)21)13(2)8-15(12)10-19-18(22)23-11-14-6-4-3-5-7-14/h3-9H,10-11H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： ICRMCMZRKNNEER-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1C=C(C)C(C(=O)O)=CC=1C)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid

4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid (CAS No. 2580215-38-7): An Overview

4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid (CAS No. 2580215-38-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a benzyl carbamate group and a carboxylic acid moiety, making it a versatile building block for the synthesis of more complex molecules.

The chemical structure of 4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid consists of a benzene ring substituted with two methyl groups at the 2 and 5 positions, a carboxylic acid group at the 4 position, and an amino group linked to the benzene ring via a methylene bridge. The amino group is further functionalized with a benzyl carbamate moiety, which imparts additional reactivity and stability to the molecule.

In the realm of pharmaceutical research, 4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid has shown promise as an intermediate in the synthesis of novel drugs. Its carboxylic acid functionality can be readily modified through esterification or amide formation, allowing for the creation of a wide range of derivatives with diverse biological activities. Recent studies have explored its potential as a scaffold for developing anti-inflammatory agents and anticancer drugs.

A notable example of its application in drug discovery is its use in the synthesis of selective COX-2 inhibitors. Cyclooxygenase-2 (COX-2) is an enzyme involved in the production of prostaglandins, which are key mediators of inflammation and pain. By incorporating 4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid into the design of COX-2 inhibitors, researchers have been able to develop compounds with improved selectivity and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its pharmaceutical applications, 4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid has also found use in materials science. Its ability to form stable coordination complexes with various metal ions makes it a valuable ligand for the synthesis of metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and drug delivery systems due to their high surface area and tunable pore structures.

In addition to its structural versatility, 4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid exhibits favorable physicochemical properties that enhance its utility in various synthetic processes. For instance, its solubility in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) facilitates its use in solution-phase synthesis. Furthermore, its thermal stability allows for high-yield reactions under mild conditions.

The synthesis of 4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid typically involves several steps, including the formation of the benzyl carbamate group and the introduction of the carboxylic acid functionality. One common approach involves the reaction of 4-amino-2,5-dimethylbenzoic acid with benzyl chloroformate in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield.

To further enhance its utility as an intermediate in drug discovery and materials science, researchers have explored various modifications to the structure of 4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid. For example, substituting different functional groups on the benzene ring or modifying the length of the methylene bridge can lead to compounds with altered reactivity and biological activity. These modifications can be tailored to specific applications, such as improving solubility or enhancing binding affinity to target proteins.

In conclusion, 4-({(benzyloxy)carbonylamino}methyl)-2,5-dimethylbenzoic acid (CAS No. 2580215-38-7) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique structural features and favorable physicochemical properties make it an attractive building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry and biology.